Cas no 1798028-98-4 (N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}-4-(trifluoromethoxy)benzamide)

• Product Name: N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}-4-(trifluoromethoxy)benzamide
• CAS No: 1798028-98-4
• MF: C₁₇H₁₄F₃N₅O₂
• MW: 377.320573329926
• CID: 6387861
• PubChem ID: 71808229
• Update Time: 2025-10-10

N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}-4-(trifluoromethoxy)benzamide
• F6439-7106
• N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)-4-(trifluoromethoxy)benzamide
• 1798028-98-4
• AKOS024562818
• N-[2-(2-pyrimidin-2-ylimidazol-1-yl)ethyl]-4-(trifluoromethoxy)benzamide
• N-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C17H14F3N5O2/c18-17(19,20)27-13-4-2-12(3-5-13)16(26)24-9-11-25-10-8-23-15(25)14-21-6-1-7-22-14/h1-8,10H,9,11H2,(H,24,26)
• InChI Key： YBVVCTZEQUVXKS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(NCCN1C=CN=C1C1N=CC=CN=1)=O)(F)F

Computed Properties

• Exact Mass: 377.10995919g/mol
• Monoisotopic Mass: 377.10995919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.9Ų

Additional information on N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}-4-(trifluoromethoxy)benzamide

Professional Introduction to N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}-4-(trifluoromethoxy)benzamide (CAS No. 1798028-98-4)

N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}-4-(trifluoromethoxy)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1798028-98-4, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense research interest. The molecular structure of this compound incorporates several key functional groups, including a benzamide moiety and a pyrimidine-imidazole hybrid, which are known to contribute to its pharmacological properties.

The benzamide group, characterized by its -CONH₂ moiety, is a common pharmacophore in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. In particular, the presence of a trifluoromethoxy group at the 4-position of the benzene ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These structural features collectively contribute to the compound's potential as an active pharmaceutical ingredient (API) in the development of novel therapeutic agents.

The pyrimidine-imidazole hybrid in the compound's structure is another significant feature that merits detailed discussion. Pyrimidine derivatives are widely recognized for their biological activity, particularly in the context of antiviral, anticancer, and anti-inflammatory applications. The imidazole ring, on the other hand, is known for its role in stabilizing metal ions and facilitating coordination interactions with biological targets. The combination of these two heterocyclic systems in N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}-4-(trifluoromethoxy)benzamide creates a unique scaffold that may exhibit enhanced binding affinity and selectivity towards specific biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with potential biological targets. Studies have indicated that the trifluoromethoxy-substituted benzamide moiety may interact with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. Furthermore, the pyrimidine-imidazole hybrid could potentially disrupt protein-protein interactions or modulate signaling pathways by binding to specific transcription factors or kinases.

In vitro studies have begun to elucidate the pharmacological profile of N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}-4-(trifluoromethoxy)benzamide. Initial experiments suggest that this compound exhibits promising activity against various disease models, including those relevant to oncology and immunology. The benzamide group appears to contribute to its inhibitory effects on key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses. Additionally, the pyrimidine-imidazole moiety may interfere with pathways involving cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the synthetic challenges associated with constructing such a highly functionalized molecule. Researchers have employed multi-step synthetic strategies involving cross-coupling reactions, nucleophilic substitutions, and protecting group manipulations to achieve high yields and purity. The use of advanced catalytic systems has further optimized these synthetic routes, making them more scalable and cost-effective for potential industrial applications.

The trifluoromethoxy group plays a crucial role in modulating the electronic properties of the benzamide moiety, influencing both its reactivity and its interactions with biological targets. This substitution pattern is well-documented for enhancing binding affinity and selectivity in drug candidates. Computational studies have shown that the electron-withdrawing nature of the trifluoromethoxy group can stabilize carbanionic intermediates formed during enzyme inhibition processes, thereby increasing the potency of the compound.

As research progresses, additional derivatives of this compound are being explored to further optimize its pharmacological properties. By modifying substituents on the pyrimidine or imidazole rings, researchers aim to fine-tune binding interactions and improve bioavailability. Such structural modifications are guided by principles of molecular design and supported by high-throughput screening technologies that allow for rapid evaluation of large libraries of compounds.

The potential therapeutic applications of N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}-4-(trifluoromethoxy)benzamide are vast and varied. Given its dual functionality and structural complexity, this compound may find utility in treating a range of conditions from cancer to autoimmune diseases. Preclinical studies are underway to evaluate its efficacy and safety profiles in animal models before human clinical trials can be initiated. These studies will provide critical insights into its potential as a therapeutic agent and guide further development efforts.

The impact of this research extends beyond academic curiosity; it holds significant implications for drug discovery pipelines within pharmaceutical companies. The methodologies developed for synthesizing this compound can be adapted for producing other complex molecules with similar pharmacological profiles. Furthermore, insights gained from studying its interactions with biological targets may inform future drug design strategies across multiple therapeutic areas.

In conclusion, N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}-4-(trifluoromethoxy)benzamide (CAS No. 1798028-98-4) exemplifies the intersection of innovative chemistry with cutting-edge biology. Its unique molecular architecture suggests promising applications in medicine, while its synthesis showcases advancements in synthetic organic chemistry. As research continues to uncover new aspects of this compound's properties and potential uses, it will undoubtedly remain a focal point for scientists seeking novel therapeutic solutions.